Cas no 106226-86-2 (Propanedioic acid, (2,3,6,6a-tetrahydro-3a(1H)-pentalenyl)-, dimethylester)

• Product Name: Propanedioic acid, (2,3,6,6a-tetrahydro-3a(1H)-pentalenyl)-, dimethylester
• CAS No: 106226-86-2
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1176540
• Update Time: 2024-08-05

Propanedioic acid, (2,3,6,6a-tetrahydro-3a(1H)-pentalenyl)-, dimethylester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2,3,6,6a-tetrahydro-3a(1H)-pentalenyl)-, dimethylester
• Propanedioic acid, 2-(2,3,6,6a-tetrahydro-3a(1H)-pentalenyl)-, 1,3-dimethyl ester

• Inchi： 1S/C13H18O4/c1-16-11(14)10(12(15)17-2)13-7-3-5-9(13)6-4-8-13/h3,7,9-10H,4-6,8H2,1-2H3
• InChI Key： YDEODCSATDBCQE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C12C(CCC1)CC=C2)C(OC)=O

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 290.0±13.0 °C(Predicted)
• PSA: 52.6
• pka: 12.56±0.20(Predicted)